Cas no 861643-28-9 (1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol)

• Product Name: 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol
• CAS No: 861643-28-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6783522
• PubChem ID: 2772037
• Update Time: 2025-05-23

1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methylhex-5-en-3-yl)amino]propan-2-ol
• STL348096
• CS-0357538
• BBL030385
• 1-(2-methylhex-5-en-3-ylamino)propan-2-ol
• 861643-28-9
• 1-((2-methylhex-5-en-3-yl)amino)propan-2-ol
• AKOS006294947
• VS-09777
• 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol

• Inchi： 1S/C10H21NO/c1-5-6-10(8(2)3)11-7-9(4)12/h5,8-12H,1,6-7H2,2-4H3
• InChI Key： AMIFYBJJDWGDDG-UHFFFAOYSA-N
• SMILES： OC(C)CNC(CC=C)C(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol

Introduction to 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol (CAS No. 861643-28-9)

1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 861643-28-9, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound includes an amine functional group and an alkenyl side chain, which contribute to its reactivity and versatility in synthetic chemistry.

The synthesis of 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol involves a series of well-defined chemical reactions that highlight the compound's complexity. The process typically begins with the preparation of the alkene precursor, followed by functionalization with an amine group. This synthetic route underscores the importance of precise reaction conditions and catalysts to achieve high yields and purity. Recent advancements in catalytic systems have improved the efficiency of these reactions, making the synthesis more scalable and cost-effective.

In recent years, 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol has been explored for its pharmacological properties. Studies have indicated that this compound exhibits promising biological activity, particularly in the context of inflammation and pain management. The presence of both amine and alkene functional groups allows for diverse interactions with biological targets, making it a valuable scaffold for drug design. Researchers have leveraged computational modeling to predict potential binding modes of this compound with target proteins, which has accelerated the discovery process.

One of the most intriguing aspects of 1-[(2-Methylhex-5-en-3-yl)amino]propan-2-ol is its role in developing novel therapeutic agents. The compound's structural features make it a versatile intermediate in the synthesis of more complex molecules. For instance, it can be used to create derivatives with enhanced pharmacokinetic properties or targeted delivery systems. These derivatives hold promise for treating a range of diseases, including neurological disorders and autoimmune conditions.

The chemical stability of 1-[(2-Methylhex-5-en-3-y lamino]propan -2 -ol is another critical factor that influences its applicability in pharmaceuticals. The compound's resistance to degradation under various conditions ensures that it can be stored and handled effectively during both research and industrial processes. This stability is particularly important for large-scale production, where maintaining product integrity is paramount.

Recent studies have also highlighted the environmental considerations associated with the use of 1-[ (2 -Methylhex -5 -en -3 -yl )amino ]propan -2 -ol . Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with broader trends in green chemistry, which aim to develop more eco-friendly methodologies for producing pharmaceutical compounds. By incorporating principles such as atom economy and solvent recovery, scientists are working to make the production process more sustainable without compromising efficiency.

The future prospects of 1-[ (2 -Methylhex -5 -en -3 -yl )amino ]propan -2 -ol are vast and exciting. As our understanding of its chemical properties continues to grow, so does its potential for innovation in drug development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. With ongoing research focused on optimizing synthesis methods and exploring new applications, this compound is poised to play a significant role in the next generation of pharmaceuticals.